Cas no 91904-13-1 (1-(2,4,6-trimethylphenyl)piperazine)

• Product name: 1-(2,4,6-trimethylphenyl)piperazine
• CAS No: 91904-13-1
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD03444409
• CID: 1971539
• PubChem ID: 2760822

1-(2,4,6-trimethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylphenyl)piperazine
• 1-(2,4,6-Trimethyl-phenyl)-piperazine
• KB-212573
• CTK5H0638
• 1-mesitylpiperazine
• SureCN2366412
• Oprea1_444561
• AC1MC3K5
• AG-H-77410
• 91904-13-1
• JGBQQUPVGSNEPI-UHFFFAOYSA-N
• AKOS003587747
• A10440
• SCHEMBL2366412
• DTXSID20375368
• EN300-1849686
• CS-0280175
• DB-337354
• MFCD03444409

• MDL： MFCD03444409
• Inchi： InChI=1S/C13H20N2/c1-10-8-11(2)13(12(3)9-10)15-6-4-14-5-7-15/h8-9,14H,4-7H2,1-3H3
• InChI Key： JGBQQUPVGSNEPI-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)N2CCNCC2)C

Computed Properties

• Exact Mass: 204.162648646Da
• Monoisotopic Mass: 204.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,4,6-trimethylphenyl)piperazine

Research Brief on 1-(2,4,6-trimethylphenyl)piperazine (CAS: 91904-13-1): Recent Advances and Applications

1-(2,4,6-trimethylphenyl)piperazine (CAS: 91904-13-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest studies and findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 1-(2,4,6-trimethylphenyl)piperazine, with particular emphasis on its role as a key intermediate in the development of novel pharmaceutical agents. The compound's unique structural features, including the presence of a piperazine ring and a trimethylphenyl group, contribute to its ability to interact with various biological targets, such as neurotransmitter receptors and enzymes involved in metabolic pathways.

One of the most notable findings in recent research is the compound's potential as a modulator of serotonin and dopamine receptors. Preliminary in vitro and in vivo studies have demonstrated that 1-(2,4,6-trimethylphenyl)piperazine exhibits affinity for these receptors, suggesting its possible utility in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its neurological applications, 1-(2,4,6-trimethylphenyl)piperazine has also been investigated for its role in cancer research. Recent studies have explored its ability to inhibit the growth of certain cancer cell lines, particularly those associated with breast and prostate cancers. The compound's cytotoxic effects are believed to be mediated through its interaction with key signaling pathways involved in cell proliferation and apoptosis.

Despite these promising findings, challenges remain in the development of 1-(2,4,6-trimethylphenyl)piperazine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various structural modifications and formulation strategies to enhance the compound's pharmacological properties.

In conclusion, 1-(2,4,6-trimethylphenyl)piperazine (CAS: 91904-13-1) represents a promising candidate for drug development, with potential applications in neurology and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in modern medicine.